5-Vinyl-5α-cholestan-3-one
5-Vinyl-5α-cholestan-3-one
Brand Name:
Vulcanchem
CAS No.:
13946-24-2
VCID:
VC0078805
InChI:
InChI=1S/C29H48O/c1-7-29-18-14-23-25-12-11-24(21(4)10-8-9-20(2)3)27(25,5)16-15-26(23)28(29,6)17-13-22(30)19-29/h7,20-21,23-26H,1,8-19H2,2-6H3/t21-,23+,24-,25+,26+,27-,28-,29+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C=C)C
Molecular Formula:
C29H48O
Molecular Weight:
412.702
5-Vinyl-5α-cholestan-3-one
CAS No.: 13946-24-2
Main Products
VCID: VC0078805
Molecular Formula: C29H48O
Molecular Weight: 412.702
| CAS No. | 13946-24-2 |
|---|---|
| Product Name | 5-Vinyl-5α-cholestan-3-one |
| Molecular Formula | C29H48O |
| Molecular Weight | 412.702 |
| IUPAC Name | (5S,8S,9S,10R,13R,14S,17R)-5-ethenyl-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C29H48O/c1-7-29-18-14-23-25-12-11-24(21(4)10-8-9-20(2)3)27(25,5)16-15-26(23)28(29,6)17-13-22(30)19-29/h7,20-21,23-26H,1,8-19H2,2-6H3/t21-,23+,24-,25+,26+,27-,28-,29+/m1/s1 |
| Standard InChIKey | NRQBBSPYANUMBV-MJRPSEIDSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C=C)C |
| Synonyms | 5-Vinyl-5α-cholestan-3-one |
| Last Modified | Aug 20 2021 |
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